Cas no 1519706-43-4 (2-cyclopropyl-N4-(3-ethoxypropyl)pyrimidine-4,6-diamine)

• Product Name: 2-cyclopropyl-N4-(3-ethoxypropyl)pyrimidine-4,6-diamine
• CAS No: 1519706-43-4
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5577342
• Update Time: 2025-05-22

2-cyclopropyl-N4-(3-ethoxypropyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinediamine, 2-cyclopropyl-N4-(3-ethoxypropyl)-
• 2-cyclopropyl-n4-(3-ethoxypropyl)pyrimidine-4,6-diamine
• 2-cyclopropyl-N4-(3-ethoxypropyl)pyrimidine-4,6-diamine

• Inchi： 1S/C12H20N4O/c1-2-17-7-3-6-14-11-8-10(13)15-12(16-11)9-4-5-9/h8-9H,2-7H2,1H3,(H3,13,14,15,16)
• InChI Key： PLOPQQHRAYTJHD-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(N)=CC(NCCCOCC)=N1

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Boiling Point: 439.2±40.0 °C(Predicted)
• pka: 7.21±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-cyclopropyl-N4-(3-ethoxypropyl)pyrimidine-4,6-diamine

2-Cyclopropyl-N4-(3-Ethoxypropyl)Pyrimidine-4,6-Diamine: A Comprehensive Overview

2-Cyclopropyl-N4-(3-Ethoxypropyl)Pyrimidine-4,6-Diamine (CAS No. 1519706-43-4) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential applications in drug development. The molecule features a pyrimidine ring system with substituents at positions 2, 4, and 6, including a cyclopropyl group and an ethoxypropyl chain. These structural elements contribute to its unique chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-cyclopropyl-N4-(3-ethoxypropyl)pyrimidine-4,6-diamine, allowing researchers to explore its potential in various applications. One of the most promising areas of research involves its role as a building block in the development of novel pharmaceutical agents. The compound's ability to act as a scaffold for bioactive molecules has been highlighted in several studies, where it has been used to construct multi-target-directed ligands for diseases such as cancer and neurodegenerative disorders.

The cyclopropyl group attached to the pyrimidine ring introduces strain into the molecule, which can enhance its reactivity and binding affinity to specific biological targets. This feature has been exploited in drug design strategies aimed at improving the potency and selectivity of therapeutic agents. For instance, researchers have demonstrated that 2-cyclopropyl-N4-(3-ethoxypropyl)pyrimidine-4,6-diamine can serve as a precursor for compounds with enhanced inhibitory activity against key enzymes involved in cellular signaling pathways.

In addition to its pharmacological applications, 2-cyclopropyl-N4-(3-ethoxypropyl)pyrimidine-4,6-diamine has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent studies have explored its ability to form self-assembled monolayers and its compatibility with various fabrication techniques, suggesting its suitability for next-generation electronic applications.

The synthesis of 2-cyclopropyl-N4-(3-ethoxypropyl)pyrimidine-4,6-diamine typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. These reactions require precise control over reaction conditions to ensure high yields and product purity. Researchers have optimized these processes by employing advanced catalytic systems and green chemistry principles, reducing the environmental impact of the synthesis while maintaining product quality.

From a structural perspective, the molecule's pyrimidine core provides a rigid framework that facilitates interactions with biological targets. The ethoxypropyl chain introduces hydrophilic properties, enhancing solubility and bioavailability—a critical factor for drug candidates. This combination of structural features makes 2-cyclopropyl-N4-(3-ethoxypropyl)pyrimidine-4,6-diamine a valuable tool in both academic research and industrial development.

Looking ahead, ongoing research into 2-cyclopropyl-N4-(3-ethoxypropyl)pyrimidine-4,6-diamine is expected to uncover new applications across various disciplines. Its role as a versatile building block in medicinal chemistry is likely to expand as researchers continue to explore its potential as a lead compound for drug discovery. Additionally, advancements in materials science may unlock novel uses for this compound in emerging technologies such as wearable devices and energy storage systems.

In conclusion, 2-cyclopropyl-N4-(3-Ethoxypropyl)Pyrimidine-4,6-Diamine (CAS No. 1519706-43-4) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure and functional groups make it an invaluable asset for researchers seeking innovative solutions in drug development and materials science. As scientific understanding of this compound deepens, it is poised to play an increasingly important role in advancing modern technologies and therapeutic interventions.